Cas no 1805609-06-6 (Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate)

• Product name: Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805609-06-6
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897124

Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-7(18)3-5-8(9(12)13)6(11(14,15)16)4-17-10(5)20-2/h4,9H,3H2,1-2H3
• InChI Key： YLVSOIVWUILKME-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(C=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate

Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate

The compound Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate, with CAS No. 1805609-06-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These substituents contribute to the compound's unique chemical properties and potential applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methodologies have enabled the efficient and selective synthesis of such complex molecules, making them more accessible for research and industrial applications. The use of transition metal catalysts, such as palladium complexes, has been particularly impactful in achieving high yields and selectivity in these reactions.

One of the most promising applications of Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate lies in its potential as an intermediate in the synthesis of bioactive compounds. The presence of fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents, imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for use in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The methoxy group present in this compound further enhances its reactivity and selectivity in various chemical transformations. This combination of functional groups makes Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate a versatile building block for constructing more complex molecular architectures.

In addition to its role as an intermediate, this compound has also been explored for its potential in materials science applications. The pyridine ring structure provides a rigid framework that can be exploited for designing advanced materials with tailored electronic properties. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are focusing on improving the sustainability and efficiency of these processes by employing green chemistry principles. This includes the use of renewable feedstocks, catalytic processes that minimize waste generation, and energy-efficient reaction conditions.

In conclusion, Methyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structure and functional groups make it a valuable tool for advancing research across multiple disciplines. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.